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Compound of Interest

Compound Name: 3-(Allyloxy)oxetane

Cat. No.: B1330429 Get Quote

3-(Allyloxy)oxetane: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data and handling

procedures for 3-(Allyloxy)oxetane. The information is intended to support safe laboratory

practices and to provide a foundation for further research and development activities.

Chemical Identification and Properties
3-(Allyloxy)oxetane is a heterocyclic organic compound containing an oxetane ring

substituted with an allyloxy group.[1] It is primarily used in research and as a building block in

the synthesis of more complex molecules, particularly in the development of polymers and

pharmaceuticals.[1][2]

Table 1: Physical and Chemical Properties of 3-(Allyloxy)oxetane
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Property Value Source(s)

CAS Number 6777-00-0 [3][4]

Molecular Formula C₆H₁₀O₂ [4]

Molecular Weight 114.14 g/mol [3][4]

Appearance
Colorless to almost colorless

clear liquid
[4]

Purity ≥95% to >97.0% (GC) [3][4]

Boiling Point 64 °C at 25 mmHg [4]

Flash Point 42 °C (107.6 °F) [4]

Density 0.98 g/cm³ [4]

Solubility

No data available. Assumed to

be sparingly soluble in water,

soluble in organic solvents.

Vapor Pressure No data available.

Refractive Index 1.44 [4]

Hazard Identification and Toxicological Information
While specific toxicological data such as LD50 and LC50 values for 3-(Allyloxy)oxetane are

not readily available in the searched literature, the compound is classified as a flammable liquid

and may cause skin and eye irritation.[4] Oxetanes as a class of compounds are known to be

reactive due to their strained four-membered ring structure.[5][6]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)

Flammable liquids 3
H226: Flammable

liquid and vapor
[7]

Skin

corrosion/irritation
2

H315: Causes skin

irritation
[4]

Serious eye

damage/eye irritation
2A

H319: Causes serious

eye irritation
[4]

Toxicological Data Summary:

Acute Toxicity: No specific oral, dermal, or inhalation LD50/LC50 data for 3-
(Allyloxy)oxetane was found. Due to the lack of data, this compound should be handled

with care, assuming it may be harmful if ingested, inhaled, or absorbed through the skin.

Skin Corrosion/Irritation: Causes skin irritation.[4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): No data available.

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Given the absence of comprehensive toxicological data, it is prudent to treat 3-
(Allyloxy)oxetane with a high degree of caution. Researchers should assume the potential for

unlisted hazards and employ robust safety protocols.
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Handling, Storage, and Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)
Due to its flammable nature and potential for skin and eye irritation, appropriate personal

protective equipment must be worn at all times when handling 3-(Allyloxy)oxetane.

Engineering Controls: Work should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. A lab

coat or chemical-resistant apron is also required.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols or vapors, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or

mists. Wash hands thoroughly after handling.

Storage Procedures
3-(Allyloxy)oxetane should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area away from heat, sparks, open flames, and other sources of ignition. It should be

stored separately from oxidizing agents.

Experimental Protocols
Synthesis of 3-(Allyloxy)oxetane:

The synthesis of 3-(Allyloxy)oxetane typically involves the reaction of 3-hydroxyoxetane with

an allyl halide (e.g., allyl bromide) in the presence of a base.

Materials: 3-hydroxyoxetane, sodium hydride (or a similar strong base), allyl bromide, and a

suitable aprotic solvent (e.g., tetrahydrofuran - THF).

Procedure:
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In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon),

suspend sodium hydride in anhydrous THF.

Cool the suspension in an ice bath.

Slowly add a solution of 3-hydroxyoxetane in THF to the suspension.

Allow the mixture to stir at room temperature for a specified time to ensure complete

deprotonation.

Cool the mixture again in an ice bath and add allyl bromide dropwise.

Allow the reaction to proceed, monitoring its progress by a suitable analytical method

(e.g., TLC or GC).

Upon completion, quench the reaction carefully with water or a saturated aqueous solution

of ammonium chloride.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., sodium

sulfate), filter, and concentrate under reduced pressure.

Purify the crude product by distillation or column chromatography to obtain pure 3-
(Allyloxy)oxetane.

Note: This is a generalized procedure. Specific reaction conditions such as temperature,

reaction time, and purification methods should be optimized for each specific application.

Emergency Procedures
First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: In case of skin contact, immediately flush the skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if
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irritation persists.

Eye Contact: In case of eye contact, immediately flush the eyes with plenty of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Seek immediate medical attention.

Chemical Spill Response
In the event of a spill, the following workflow should be initiated.
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Initial Response

Containment & Cleanup

Emergency Action

Final Steps

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size and Risk

Small Spill (<100 mL)
& No Ignition Source

Minor

Large Spill (>100 mL)
or Ignition Source Present

Major

Contain and Absorb with
Inert Material (e.g., Vermiculite, Sand) Call Emergency Services / EHS

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste as
Hazardous Material

Evacuate Laboratory
Activate Fire Alarm if Necessary

Restock Spill Kit

Report Incident

Click to download full resolution via product page

Figure 1: Workflow for responding to a 3-(Allyloxy)oxetane spill.
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Ecological Information
Specific data on the ecotoxicity of 3-(Allyloxy)oxetane is not available. Due to the lack of

information, this substance should be prevented from entering the environment. It should not

be released into drains, soil, or water bodies.

Disposal Considerations
Waste material and contaminated absorbents must be disposed of as hazardous waste in

accordance with local, state, and federal regulations. Contact a licensed professional waste

disposal service for proper disposal.

Transport Information
3-(Allyloxy)oxetane is classified as a flammable liquid and should be transported according to

the regulations for this hazard class.

Table 3: Transport Information

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT/IATA/IMDG UN1993

Flammable

liquid, n.o.s. (3-

(Allyloxy)oxetane

)

3 III

Note: This information is for guidance only. Shippers should verify all transport regulations prior

to shipment.

Conclusion
3-(Allyloxy)oxetane is a valuable research chemical with potential applications in various

fields. However, its flammable nature and potential for skin and eye irritation, coupled with a

lack of comprehensive toxicological and ecological data, necessitate careful handling and strict
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adherence to safety protocols. All personnel working with this compound should be thoroughly

trained in its safe use and in the appropriate emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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